Cas no 2034205-38-2 (2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine)

• Product Name: 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine
• CAS No: 2034205-38-2
• MF: C₁₃H₁₂ClN₃O₂S
• MW: 309.7713
• CID: 5346891
• Update Time: 2025-11-06

2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-(3-pyrazin-2-yloxypyrrolidin-1-yl)methanone
• (5-chlorothiophen-2-yl)(3-(pyrazin-2-yloxy)pyrrolidin-1-yl)methanone
• 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine

• Inchi： 1S/C13H12ClN3O2S/c14-11-2-1-10(20-11)13(18)17-6-3-9(8-17)19-12-7-15-4-5-16-12/h1-2,4-5,7,9H,3,6,8H2
• InChI Key： VORAZGMOYMKRRZ-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C(N2C([H])([H])C([H])([H])C([H])(C2([H])[H])OC2C([H])=NC([H])=C([H])N=2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 2.4
• Topological Polar Surface Area: 83.6

Additional information on 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine

Introduction to Compound with CAS No. 2034205-38-2 and Product Name: 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine

The compound with the CAS number 2034205-38-2 and the product name 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both pyrazine and chlorothiophene moieties in its framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of pyrazine derivatives in the synthesis of bioactive molecules. Pyrazine, a six-membered aromatic ring containing two nitrogen atoms, is known for its versatility in forming stable complexes with various functional groups. This structural motif has been extensively explored in the development of antimicrobial, antiviral, and anti-inflammatory agents. The inclusion of a chlorothiophene ring in the compound adds an additional layer of complexity, potentially influencing its electronic properties and reactivity.

The specific substitution pattern in 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine is particularly noteworthy. The 5-chlorothiophene-2-carbonyl group introduces a carbonyl functionality at the 2-position of the thiophene ring, which can serve as a site for further chemical modifications. This structural feature is often utilized in medicinal chemistry to enhance binding affinity to biological targets. The pyrrolidin-3-yl moiety further contributes to the compound's complexity, providing a nitrogen-rich environment that can interact with various biological systems.

In the context of current pharmaceutical research, compounds like 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine are being evaluated for their potential as scaffolds for drug discovery. The combination of pyrazine, chlorothiophene, and pyrrolidine rings creates a multifaceted structure that can be tailored to target specific biological pathways. For instance, such compounds have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The oxygen linkage between the pyrrolidinyl and pyrazinyl groups also suggests potential for hydrogen bonding interactions, which are crucial for drug-receptor binding.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for the development of novel therapeutics. The structural features described above make it an attractive candidate for further optimization through techniques such as combinatorial chemistry and high-throughput screening. These approaches allow researchers to rapidly explore a wide range of chemical modifications, thereby identifying derivatives with enhanced potency and selectivity.

The synthesis of 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chlorothiophene ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in facilitating these transformations.

From a pharmacological perspective, the compound's potential applications are vast. The ability to modulate biological pathways through precise structural modifications makes it a valuable tool for researchers studying diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, the presence of multiple functional groups provides opportunities for designing prodrugs that can be activated within biological systems, thereby enhancing therapeutic efficacy.

In conclusion, the compound with CAS no. 2034205-38-2 and product name 2-{[1-(5-chlorothiophene-2-carbonyl)pyrrolidin-3-yl]oxy}pyrazine represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.